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For Researchers, Scientists, and Drug Development Professionals

Introduction
Npc 17731 is a potent and selective competitive antagonist of the Bradykinin B2 receptor.[1][2]

Bradykinin, a key inflammatory mediator, induces bronchoconstriction, making its antagonists

like Npc 17731 a subject of interest in respiratory research and drug development for

conditions such as asthma.[1] These application notes provide detailed protocols for measuring

the effects of Npc 17731 on bronchoconstriction using both in vivo and in vitro models.

Mechanism of Action
Npc 17731 functions as a pure B2 competitive receptor antagonist, effectively blocking the

binding of bradykinin to its B2 receptors on airway smooth muscle.[2] This action inhibits the

downstream signaling cascade that leads to smooth muscle contraction and subsequent

bronchoconstriction.
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In Vivo Bronchoconstriction Protocol

Anesthetize & Cannulate Guinea Pig Mechanical Ventilation Measure Baseline RL & Cdyn Administer Npc 17731 (i.v.) Induce Bronchoconstriction with Bradykinin (i.v.) Record RL & Cdyn for 15 min Assess Microvascular Leakage (Optional) Data Analysis (ID50 Calculation)
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In Vitro Tracheal Ring Protocol

Isolate & Mount Tracheal Rings Equilibrate in Organ Bath Generate Baseline Bradykinin CRC Wash Tissues Incubate with Npc 17731 Repeat Bradykinin CRC Schild Plot Analysis (pA2)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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